Cas no 7494-77-1 (4-(Dimethylamino)benzhydrol)

4-(Dimethylamino)benzhydrol is a versatile organic compound characterized by its benzhydrol core substituted with a dimethylamino group at the para position. This structural feature imparts unique electronic and steric properties, making it valuable as an intermediate in synthetic organic chemistry, particularly in the preparation of pharmaceuticals, dyes, and photoactive materials. Its electron-donating dimethylamino group enhances reactivity in electrophilic aromatic substitution and condensation reactions. The compound’s stability under standard conditions and well-defined crystalline form facilitate handling and purification. Additionally, its utility in asymmetric synthesis and catalysis underscores its importance in advanced chemical research and industrial applications.

4-(Dimethylamino)benzhydrol structure

Product Name:4-(Dimethylamino)benzhydrol

CAS No:7494-77-1

MF:C₁₅H₁₇NO

MW:227.301584005356

MDL:MFCD00963078

CID:579026

PubChem ID:344837

Update Time:2025-06-07

4-(Dimethylamino)benzhydrol Chemical and Physical Properties

Names and Identifiers

- Benzenemethanol,4-(dimethylamino)-a-phenyl-
- [4-(dimethylamino)phenyl]-phenylmethanol
- 4-(DIMETHYLAMINO)BENZHYDROL
- 4-Dimethylamino-benzhydrol
- 4-Dimethylamino-diphenylcarbinol
- DTXSID90322743
- AKOS022308665
- (4-(Dimethylamino)phenyl)(phenyl)methanol
- SCHEMBL2956966
- 7494-77-1
- 4-Dimethylaminobenzhydrol
- CS-0239829
- [4-(Dimethylamino)phenyl](phenyl)methanol #
- Z228586140
- [4-(Dimethylamino)phenyl](phenyl)methanol
- Benzenemethanol, 4-dimethylamino-.alpha.-phenyl-
- AKOS000125983
- NSC-401958
- EN300-219611
- ZCFIOPJQDOOQQE-UHFFFAOYSA-N
- p-Dimethylaminobenzhydrol
- NSC401958
- 4-(Dimethylamino)benzhydrol
- MDL： MFCD00963078
- Inchi： 1S/C15H17NO/c1-16(2)14-10-8-13(9-11-14)15(17)12-6-4-3-5-7-12/h3-11,15,17H,1-2H3
- InChI Key： ZCFIOPJQDOOQQE-UHFFFAOYSA-N
- SMILES： OC(C1C=CC=CC=1)C1C=CC(=CC=1)N(C)C

Computed Properties

Exact Mass: 227.13100
Monoisotopic Mass: 227.131014166g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 23.5Å²

Experimental Properties

Melting Point: 66-67°C
PSA: 23.47000
LogP: 2.83430

4-(Dimethylamino)benzhydrol Security Information

Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
Risk Phrases：R36/37/38

4-(Dimethylamino)benzhydrol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	022425-1g	4-(Dimethylamino)benzhydrol	7494-77-1	97%	1g	￡333.00	2022-03-01
TRC	D496320-10mg	4-(Dimethylamino)benzhydrol	7494-77-1		10mg	$ 50.00	2022-06-05
TRC	D496320-50mg	4-(Dimethylamino)benzhydrol	7494-77-1		50mg	$ 160.00	2022-06-05
TRC	D496320-100mg	4-(Dimethylamino)benzhydrol	7494-77-1		100mg	$ 230.00	2022-06-05
Fluorochem	022425-5g	4-(Dimethylamino)benzhydrol	7494-77-1	97%	5g	￡709.00	2022-03-01
Fluorochem	022425-25g	4-(Dimethylamino)benzhydrol	7494-77-1	97%	25g	￡1544.00	2022-03-01
abcr	AB166842-1 g	4-(Dimethylamino)benzhydrol; 97%	7494-77-1		1g	€496.00	2023-05-08
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